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Compound of Interest

Compound Name: N-Methylpyrrolidone

Cat. No.: B10776118 Get Quote

Introduction

N-Methyl-2-pyrrolidone (NMP) is a versatile, polar aprotic solvent with a high boiling point, low

viscosity, and excellent solvency for a wide range of organic and inorganic compounds.[1][2][3]

These properties make it a highly effective extraction medium in several critical petrochemical

processes, including the purification of butadiene, the refining of lubricating oils, and the

extraction of aromatic compounds (BTX).[3][4][5] NMP's high chemical and thermal stability,

coupled with its miscibility with water at all temperatures, further enhances its utility in industrial

applications.[1][3] This document provides detailed application notes and protocols for the use

of NMP as an extraction solvent in petrochemical analysis, aimed at researchers, scientists,

and drug development professionals.

Physicochemical Properties of N-Methylpyrrolidone
A comprehensive understanding of NMP's properties is essential for its effective application.
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Property Value

Chemical Formula C5H9NO[6]

Molar Mass 99.133 g·mol−1[6]

Appearance Colorless liquid[6]

Density 1.028 g/cm³[6]

Melting Point -24 °C (-11 °F; 249 K)[6]

Boiling Point 202 to 204 °C (396 to 399 °F; 475 to 477 K)[6]

Solubility in Water Miscible[6]

Flash Point 91 °C (196 °F; 364 K)[6]

Autoignition Temperature 245 °C (473 °F; 518 K)[6]

Application 1: Recovery of 1,3-Butadiene
NMP is extensively used in the extractive distillation process to recover high-purity 1,3-

butadiene from C4 hydrocarbon streams.[6] NMP's high selectivity for unsaturated

hydrocarbons allows for the efficient separation of butadiene from other C4 compounds with

close boiling points. The BASF Butadiene Extraction Technology, which utilizes NMP, is a state-

of-the-art process known for its high reliability, stability, and low operating costs.

Quantitative Performance Data
Parameter Value

Butadiene Purity >99.7%

Butadiene Yield >98%

Solvent Consumption
Reduced by up to 90% compared to competing

technologies

On-stream Time 4 to 8 years of continuous operation
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Experimental Protocol: Extractive Distillation of 1,3-
Butadiene

Feed Preparation: A C4 hydrocarbon stream containing 1,3-butadiene is vaporized and fed

into the bottom of an extractive distillation column.

Solvent Introduction: Lean NMP solvent is introduced at the top of the extractive distillation

column.

Extractive Distillation: As the hydrocarbon vapor rises through the column, it comes into

contact with the descending NMP. The NMP selectively absorbs the 1,3-butadiene and other

less volatile C4 components.

Raffinate Separation: The more volatile C4 hydrocarbons, which are less soluble in NMP, exit

the top of the column as raffinate.

Solvent Stripping: The rich NMP solvent, containing the absorbed butadiene, is directed to a

stripping column. Here, the butadiene is separated from the NMP by heating, taking

advantage of the large difference in their boiling points.

Butadiene Purification: The overhead product from the stripper, which is crude butadiene, is

further purified in a series of distillation columns to achieve the desired high purity.

Solvent Regeneration: The lean NMP from the bottom of the stripping column is cooled and

recycled back to the extractive distillation column. A small slipstream may be sent to a

solvent regeneration unit to remove any accumulated heavy impurities.

Process Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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